![molecular formula C21H18N2O3S B2642325 N-(furan-2-ylmethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-2-phenoxyacetamide CAS No. 922396-20-1](/img/structure/B2642325.png)
N-(furan-2-ylmethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-2-phenoxyacetamide
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Description
N-(furan-2-ylmethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C21H18N2O3S and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research in the field often focuses on the synthesis of novel heterocyclic compounds, including those with furan and thiazole moieties, due to their potential biological activities. For instance, studies have developed various methodologies for synthesizing compounds with benzofuran and benzothiazole structures, employing reactions like Claisen rearrangement, cyclization, and Friedel-Crafts acylation among others (Luo Xian, 2011). These synthetic routes offer pathways to create a diverse array of compounds, potentially including those similar to the target compound, for further biological and chemical evaluation.
Potential Biological Activities
Compounds with structures akin to the target molecule have been evaluated for various biological activities. For example, certain synthesized heterocyclic compounds have shown significant antifungal activity against a range of fungi species, suggesting their potential as antifungal agents (Zafer Asım Kaplancıklı et al., 2013). Additionally, some research has focused on the insecticidal properties of related compounds, indicating their potential use in agricultural pest control (Luo Xian, 2011).
Chemical Properties and Applications
The exploration of chemical properties and further applications of such compounds is an ongoing area of research. Studies often investigate the mechanistic aspects of their reactions and potential use in synthesizing more complex molecules or as intermediates in pharmaceutical development. For instance, the synthesis of 2-arylbenzo[b]furans from substituted phenols via copper(II)-catalyzed coupling has been reported, illustrating the interest in developing efficient synthetic routes for compounds that might share structural similarities with the target molecule (E. Jaseer et al., 2010).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3S/c1-15-7-5-11-18-20(15)22-21(27-18)23(13-17-10-6-12-25-17)19(24)14-26-16-8-3-2-4-9-16/h2-12H,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRZIXBSQVNPGMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CO3)C(=O)COC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.